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Compound of Interest

Compound Name: 3-Bromo-4-chloroanisole

Cat. No.: B128993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

3-Bromo-4-chloroanisole, a key intermediate in various synthetic applications.

Core Chemical Data
3-Bromo-4-chloroanisole is a halogenated aromatic ether widely utilized as a building block in

organic synthesis.[1][2] Its molecular structure, featuring bromine, chlorine, and a methoxy

group on a benzene ring, makes it a versatile reagent for creating more complex molecules.[1]

[2]

The fundamental molecular properties of 3-Bromo-4-chloroanisole are summarized in the

table below.
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Property Value Citations

Molecular Formula C7H6BrClO [1][2][3][4][5][6]

Molecular Weight 221.48 g/mol [1][2][3][4][5][6]

CAS Number 2732-80-1 [1][2][3]

Appearance

Light yellow to brown liquid or

clear, colorless to pale yellow

liquid/oil

[1][5][7]

Purity ≥ 98% (GC) [1]

Solubility

Sparingly soluble in water.

Soluble in Chloroform, slightly

soluble in Ethyl Acetate and

Methanol.

[2][5]

Storage
Store at room temperature in a

dry, sealed container.
[1][5]

Applications in Synthesis
3-Bromo-4-chloroanisole is a valuable intermediate in the synthesis of a range of target

molecules, primarily in the pharmaceutical and agrochemical industries.[1][2] Its utility stems

from its capacity to participate in various chemical reactions, such as nucleophilic substitution

and cross-coupling reactions, allowing for the construction of functionalized aromatic systems.

[1][2]

Key application areas include:

Pharmaceutical Development: It serves as a precursor in the synthesis of diverse

pharmaceutical compounds, including anti-inflammatory and analgesic drugs.[1]

Agrochemical Formulations: The compound is instrumental in developing herbicides and

fungicides, contributing to enhanced crop protection.[1][2]

Aromatic Compound Synthesis: It is a foundational component for producing more complex

aromatic structures used in the manufacturing of dyes and pigments.[1]
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Materials Science: There is exploratory interest in its use for synthesizing materials with

unique electronic properties.[1]

Conceptual Synthetic Workflow
While specific experimental protocols are proprietary and vary widely depending on the desired

final product, the following diagram illustrates a generalized workflow where 3-Bromo-4-
chloroanisole is used as a synthetic intermediate. This workflow represents a common logical

progression in drug discovery or materials science research.
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Caption: Generalized synthetic pathway using 3-Bromo-4-chloroanisole.

Note on Experimental Protocols: Detailed, step-by-step experimental protocols for reactions

involving 3-Bromo-4-chloroanisole are specific to the synthesis of a particular target

molecule. Researchers would develop these protocols based on the desired chemical
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transformations, such as Suzuki or Buchwald-Hartwig cross-coupling reactions, to introduce

new functional groups at the bromine or chlorine positions. These methodologies would be

found in specialized chemical literature or patents for the final compounds rather than in

general documentation for the intermediate itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b128993?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/33404
https://wap.guidechem.com/encyclopedia/3-bromo-4-chloroanisole-dic10877.html
https://www.catsyn.com/en/product/2732-80-1.html
https://cymitquimica.com/products/54-OR8887/2732-80-1/3-bromo-4-chloroanisole/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3141993_EN.htm
https://www.fishersci.ca/shop/products/3-bromo-4-chloroanisole-98-thermo-scientific/p-7024283
https://www.thermofisher.com/order/catalog/product/A18660.03
https://www.thermofisher.com/order/catalog/product/A18660.03
https://www.benchchem.com/product/b128993#3-bromo-4-chloroanisole-molecular-weight-and-formula
https://www.benchchem.com/product/b128993#3-bromo-4-chloroanisole-molecular-weight-and-formula
https://www.benchchem.com/product/b128993#3-bromo-4-chloroanisole-molecular-weight-and-formula
https://www.benchchem.com/product/b128993#3-bromo-4-chloroanisole-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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